Cas no 219297-09-3 (Boc-(S)-3-amino-4-(1-naphthyl)-butyric Acid)

• Product Name: Boc-(S)-3-amino-4-(1-naphthyl)-butyric Acid
• CAS No: 219297-09-3
• MF: C₁₉H₂₃NO₄
• MW: 329.39022564888
• MDL: MFCD01076282
• CID: 253021
• PubChem ID: 2761619
• Update Time: 2025-05-23

Boc-(S)-3-amino-4-(1-naphthyl)-butyric Acid Chemical and Physical Properties

Names and Identifiers

• Boc-(S)-3-Amino-4-(1-naphthyl)-butyric acid
• (betaS)-beta-[[(tert-Butoxy)carbonyl]amino]-1-naphthalenebutanoic acid
• (S)-b-(Boc-amino)-1-naphthalenebutanoic acid
• 3-(Boc-amino)-4-(1-naphthyl)butyric Acid
• (3S)-3-[(2-methylpropan-2-yl)oxycarbonylamino]-4-naphthalen-1-ylbutanoic acid
• (R)-3-(Boc-amino)-4-(1-naphthyl)butyric acid
• SY224958
• AC-22115
• 219297-09-3
• CS-0154492
• 3a,4,7,7a-Tetrahydro-1H-4,7-methano-indene
• A878869
• Boc-(1-naphthyl)-L-beta-homoalanine
• PS-12043
• boc-(s)-3-amino-4-(1-naphthyl)butyric acid
• AKOS015948796
• Boc-(1-naphthyl)-L-b-homoalanine
• (S)-3-(tert-butoxycarbonylamino)-4-(naphthalen-1-yl)butanoic acid
• Boc-(S)-3-Amino-4-(1-naphenyl)butanoic acid
• (S)-3-((tert-butoxycarbonyl)amino)-4-(naphthalen-1-yl)butanoic acid
• (3S)-3-{[(tert-butoxy)carbonyl]amino}-4-(naphthalen-1-yl)butanoic acid
• MFCD01076282
• Boc-(S)-3-amino-4-(1-naphthyl)-butyric Acid

• MDL： MFCD01076282
• Inchi： 1S/C19H23NO4/c1-19(2,3)24-18(23)20-15(12-17(21)22)11-14-9-6-8-13-7-4-5-10-16(13)14/h4-10,15H,11-12H2,1-3H3,(H,20,23)(H,21,22)/t15-/m0/s1
• InChI Key： JXDXPRAUFACOHG-HNNXBMFYSA-N
• SMILES： O(C(N[C@H](CC(=O)O)CC1C=CC=C2C=CC=CC=12)=O)C(C)(C)C

Computed Properties

• Exact Mass: 329.16300
• Monoisotopic Mass: 329.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 75.6

Experimental Properties

• Density: 1.179
• Boiling Point: 527.9°Cat760mmHg
• Flash Point: 273.1°C
• Refractive Index: 1.579
• PSA: 75.63000
• LogP: 4.14120

Boc-(S)-3-amino-4-(1-naphthyl)-butyric Acid Security Information

• HazardClass：IRRITANT

Additional information on Boc-(S)-3-amino-4-(1-naphthyl)-butyric Acid

Boc-(S)-3-amino-4-(1-naphthyl)-butyric Acid: A Comprehensive Overview

Boc-(S)-3-amino-4-(1-naphthyl)-butyric Acid, with the CAS number 219297-09-3, is a highly specialized compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and drug discovery. This compound is notable for its unique structure, which combines a naphthyl group with an amino acid derivative, making it a valuable tool in the development of novel therapeutic agents. The compound's name itself is a testament to its complexity: Boc refers to the tert-butoxycarbonyl group, a common protecting group in peptide synthesis; (S) denotes the stereochemistry at the chiral center; 3-amino indicates the presence of an amino group at the third carbon; and 4-(1-naphthyl) highlights the substitution of a naphthalene ring at the fourth position of the butyric acid backbone.

Recent advancements in chemical synthesis have enabled researchers to explore the potential of Boc-(S)-3-amino-4-(1-naphthyl)-butyric Acid in various applications. One of the most promising areas is its role as a building block in peptide synthesis. The presence of the naphthyl group introduces unique electronic and steric properties, which can significantly influence the bioactivity of peptides derived from this compound. For instance, studies have shown that incorporating this compound into peptide sequences can enhance their stability, solubility, and binding affinity to target proteins.

Another area of interest is the compound's potential in drug design. The naphthyl group is known for its ability to modulate pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). By integrating this group into amino acid derivatives like Boc-(S)-3-amino-4-(1-naphthyl)-butyric Acid, researchers can create molecules with improved pharmacokinetic profiles. This has led to several preclinical studies where derivatives of this compound have been tested as candidates for treating conditions such as cancer, neurodegenerative diseases, and infectious diseases.

The stereochemistry of Boc-(S)-3-amino-4-(1-naphthyl)-butyric Acid also plays a crucial role in its functionality. The (S) configuration ensures that the compound interacts specifically with biological targets, which is essential for achieving desired therapeutic effects while minimizing off-target interactions. This stereochemical specificity is particularly important in drug development, where even minor changes in configuration can lead to significant differences in efficacy and toxicity.

From a synthetic standpoint, Boc-(S)-3-amino-4-(1-naphthyl)-butyric Acid is typically prepared through multi-step reactions involving nucleophilic substitutions, reductions, and coupling reactions. The use of advanced protecting groups like Boc has streamlined the synthesis process, allowing for greater control over stereochemistry and purity. Moreover, recent advancements in asymmetric synthesis have enabled researchers to efficiently produce enantiomerically pure samples of this compound, further enhancing its utility in research and development.

Looking ahead, Boc-(S)-3-amino-4-(1-naphthyl)-butyric Acid holds immense potential as a precursor for developing next-generation therapeutics. Its unique structure provides a versatile platform for exploring novel bioactive molecules with tailored properties. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing medical science and improving human health.